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Compound of Interest

3,3,5,5-Tetra-tert-
Compound Name:

butyldiphenoquinone

Cat. No.: B149682

For researchers, scientists, and drug development professionals, this document provides a
comprehensive technical overview of 3,3',5,5'-Tetra-tert-butyldiphenoquinone, including its
commercial availability, physicochemical properties, and a detailed synthesis protocol.

Commercial Availability

3,3',5,5'-Tetra-tert-butyldiphenoquinone is available from a range of chemical suppliers. The
following table summarizes some of the key commercial sources.
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Supplier Product Name Purity Catalog Number
3,3',5,5'-Tetra-tert-
TCI Chemicals butyl-4,4'- >98.0% (HPLC) T1503
diphenoquinone
) ] 3,3',5,5'-Tetra-tert- ]
Sigma-Aldrich ) ) - AldrichCPR
butyldiphenoquinone
3,3',5,5'-Tetra-tert-
butyl-[1,1'-
Matrix Scientific bi(cyclohexylidene)]-2, 98% -
2'5,5'-tetraene-4,4'-
dione
Santa Cruz 3,3',5,5'-Tetra-tert-
) ] ] >98% -
Biotechnology butyldiphenoquinone
3,3',5,5'-Tetra-tert-
LookChem ) ) - -
butyldiphenoquinone
) 3,3',5,5'-Tetra-tert-
ChemicalBook ) ) 99% -
butyldiphenoquinone
3,3',5,5'-Tetra-tert-
Fisher Scientific butyl-4,4'- 98.0+% T15031G

diphenoquinone

Physicochemical and Spectral Data

A summary of the key quantitative data for 3,3',5,5'-Tetra-tert-butyldiphenoquinone is

provided below, compiled from various sources.
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Property

Value

CAS Number

2455-14-3[1][2][3][4]

Molecular Formula

C28H4002[1]

Molecular Weight 408.62 g/mol [1]

Appearance Red to Dark blue to Black powder/crystal[2]
Melting Point 242-244 °C[1]

Boiling Point 492.6 °C at 760 mmHg[1]

Density 1.024 g/cm3[1]

Solubility Soluble in Tetrahydrofuran[1]

13C NMR Spectra available[5]

FTIR Spectra available[5]

Mass Spectrometry (GC-MS)

Spectra available[5]

Synthesis of 3,3',5,5'-Tetra-tert-butyldiphenoquinone

The most common method for the synthesis of 3,3',5,5'-Tetra-tert-butyldiphenoquinone is

the oxidative coupling of 2,6-di-tert-butylphenol.[6][7] Various oxidizing agents and catalytic

systems can be employed for this transformation. Below is a representative experimental

protocol based on literature procedures.

Experimental Protocol: Oxidative Dimerization of 2,6-di-

tert-butylphenol

Materials:
e 2,6-di-tert-butylphenol
e Methanol

o tert-Butyl hydroperoxide (TBHP)

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.lookchem.com/404.htm
https://www.taylorfrancis.com/chapters/edit/10.1201/9780203758571-27/viable-one-pot-procedures-electrooxidative-coupling-2-6-di-tert-butylphenol-2-2%E2%80%B26%E2%80%B26-tetra-tert-butyl-1-1%E2%80%B2-biphenol-sigeru-torii-tsutomu-inokuchi-anne-lise-dhimane-yositaka-araki-takao-maki
https://wap.guidechem.com/encyclopedia/3-3-5-5-tetra-tert-butyldiphen-dic10504.html
https://en.wikipedia.org/wiki/2,6-Di-tert-butylphenol
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.taylorfrancis.com/chapters/edit/10.1201/9780203758571-27/viable-one-pot-procedures-electrooxidative-coupling-2-6-di-tert-butylphenol-2-2%E2%80%B26%E2%80%B26-tetra-tert-butyl-1-1%E2%80%B2-biphenol-sigeru-torii-tsutomu-inokuchi-anne-lise-dhimane-yositaka-araki-takao-maki
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://spectrabase.com/compound/5r9TVZEZvqh
https://spectrabase.com/compound/5r9TVZEZvqh
https://spectrabase.com/compound/5r9TVZEZvqh
https://www.benchchem.com/product/b149682?utm_src=pdf-body
https://www.benchchem.com/product/b149682?utm_src=pdf-body
https://www.researchgate.net/publication/244277980_Oxidation_of_26-di-_tert-butylphenol_with_tert-butylhydroperoxide_catalyzed_by_cobaltII_phthalocyanine_tetrasulfonate_in_a_methanol-water_mixture_and_formation_of_an_unusual_product_44'-dihydroxy-33'5
https://pubmed.ncbi.nlm.nih.gov/30856438/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Cobalt(ll) phthalocyanine tetrasulfonate (catalyst)

e Deionized water

o Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)
e Heating mantle

« Filtration apparatus

o Recrystallization solvent (e.g., ethanol)

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 2,6-di-
tert-butylphenol in a 4:1 mixture of methanol and water.[6]

e Add a catalytic amount of cobalt(Il) phthalocyanine tetrasulfonate to the solution.

» While stirring, add tert-butyl hydroperoxide (TBHP) to the reaction mixture. The oxidant-to-
substrate ratio can be varied, but a ratio of less than 10 is often used.[6]

e Heat the reaction mixture to a suitable temperature (e.g., 50-70 °C) and monitor the progress
of the reaction by a suitable technique such as thin-layer chromatography (TLC).[8]

e Upon completion of the reaction (typically after several hours), cool the mixture to room
temperature.

e The solid product, 3,3',5,5'-Tetra-tert-butyldiphenoquinone, will precipitate out of the
solution.

o Collect the crude product by filtration and wash it with a cold solvent to remove any
unreacted starting material and soluble impurities.

» Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield
the final product as a crystalline solid.[6]

Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of 3,3',5,5'-Tetra-tert-
butyldiphenoquinone from 2,6-di-tert-butylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide to 3,3',5,5'-
Tetra-tert-butyldiphenoquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149682#commercial-suppliers-of-3-3-5-5-tetra-tert-
butyldiphenoquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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